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Compound of Interest

Compound Name: Pyrazinecarbonitrile

Cat. No.: B1219330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

pyrazinecarbonitrile, with a specific focus on its melting and boiling points. The information is

curated for professionals in research and development who require precise data and

methodologies for their work.

Core Physical Properties of Pyrazinecarbonitrile
Pyrazinecarbonitrile, also known as 2-cyanopyrazine, is a heterocyclic organic compound

with the chemical formula C₅H₃N₃. It serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds, most notably pyrazinamide, an effective anti-tubercular drug. A

thorough understanding of its physical properties is essential for its handling, storage, and

application in synthetic chemistry.

Data Presentation: Melting and Boiling Points
The melting and boiling points of pyrazinecarbonitrile have been determined by various

sources. The data is summarized in the table below for easy comparison. It is important to note

that the boiling point can vary significantly with changes in pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1219330?utm_src=pdf-interest
https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value (°C) Pressure

Melting Point 18 - 20 N/A

20 N/A

21 N/A

Boiling Point 87 6 mmHg

198 Atmospheric

199 Atmospheric

References:[1][2][3][4][5][6][7][8]

Experimental Protocols
While specific experimental details for the determination of pyrazinecarbonitrile's physical

properties are not extensively published, the following are generalized, standard laboratory

protocols for determining melting and boiling points of organic compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a very narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of pyrazinecarbonitrile

Procedure:
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A small amount of finely powdered pyrazinecarbonitrile is introduced into a capillary tube,

which is then tapped gently to pack the sample into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a

thermometer.

The sample is heated at a steady and slow rate, typically 1-2°C per minute, to ensure

thermal equilibrium between the sample, the heating block, and the thermometer.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has turned into a clear liquid is recorded as

the end of the melting range.

For accurate results, the determination is typically repeated two to three times.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:
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A sample of pyrazinecarbonitrile is placed in the distillation flask, along with a few boiling

chips to ensure smooth boiling.

The apparatus is assembled for simple or fractional distillation, with the thermometer bulb

positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor.

The flask is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer

bulb.

The temperature is recorded when it becomes constant. This stable temperature is the

boiling point of the liquid at the given atmospheric pressure.

For boiling point determination at reduced pressure, a vacuum pump is connected to the

system, and the pressure is monitored with a manometer.

Visualization of Physical States
The following diagram illustrates the relationship between the solid, liquid, and gaseous states

of pyrazinecarbonitrile as a function of temperature.

Solid State

Liquid State

Melting Point
(18-21°C) Freezing

Gaseous State

Boiling Point
(~198-199°C at 1 atm)Condensation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/product/b1219330?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase transitions of Pyrazinecarbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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